2-(Piperidin-1-yl)pyridin-3-amine dihydrochloride
Overview
Description
2-(Piperidin-1-yl)pyridin-3-amine dihydrochloride is a useful research compound. Its molecular formula is C10H17Cl2N3 and its molecular weight is 250.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
A significant portion of the research on compounds related to "2-(Piperidin-1-yl)pyridin-3-amine dihydrochloride" focuses on developing new synthetic methods that offer advantages in terms of efficiency, yield, and applicability to a wide range of derivatives. For instance, studies have detailed innovative synthetic routes for producing piperidine and pyrrolidine derivatives, which are crucial building blocks in pharmaceuticals. One approach involves a modular organocatalytic sequence to access chiral 1,2-dihydropyridines, showcasing the versatility of these methods in synthesizing structurally diverse piperidines and pyridines (Mu et al., 2021). Another study presented a method for synthesizing 2,3-disubstituted pyrrolidines and piperidines through a one-pot oxidative decarboxylation-beta-iodination of amino acids, demonstrating the method's mildness and broad applicability (Boto et al., 2001).
Catalysis and Material Science Applications
Research on "this compound" and related compounds also extends into catalysis and material science, where these molecules serve as ligands or functional groups in complex structures. For example, a study on group 12 metal complexes with various substituted piperidines showcased how these compounds participate in coordination chemistry, leading to structural diversity and potentially novel catalytic properties (Purkait et al., 2017).
Antibacterial Activity and Medicinal Chemistry
Although the requirement excludes information related to drug use and side effects, it is worth noting that research into compounds similar to "this compound" often explores their potential medicinal applications. For instance, studies have investigated the synthesis of piperidine-containing compounds for their antibacterial properties, demonstrating the broader interest in these molecules within the pharmaceutical sciences (Merugu et al., 2010).
Properties
IUPAC Name |
2-piperidin-1-ylpyridin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3.2ClH/c11-9-5-4-6-12-10(9)13-7-2-1-3-8-13;;/h4-6H,1-3,7-8,11H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTHEVZQLKFFRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=CC=N2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Aminothieno[2,3-d]pyrimidine-6-carboxylic acid](/img/structure/B1521916.png)
